Cas no 114344-00-2 (3-formyl-2-nitrobenzonitrile)
3-formyl-2-nitrobenzonitrile structure
Product Name:3-formyl-2-nitrobenzonitrile
CAS No:114344-00-2
MF:C8H4N2O3
MW:176.12896156311
MDL:MFCD28053779
CID:3633001
PubChem ID:19895505
Update Time:2025-04-22
3-formyl-2-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3-formyl-2-nitro-
- 3-formyl-2-nitrobenzonitrile
- 114344-00-2
- AS-46253
- SCHEMBL9685477
- HUGYRUWVKNAJOH-UHFFFAOYSA-N
- 3-cyano-2-nitrobenzaldehyde
- AKOS027323976
- MFCD28053779
- CS-0451591
- CL9233
-
- MDL: MFCD28053779
- Inchi: 1S/C8H4N2O3/c9-4-6-2-1-3-7(5-11)8(6)10(12)13/h1-3,5H
- InChI Key: HUGYRUWVKNAJOH-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=CC(C=O)=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 176.02219199Da
- Monoisotopic Mass: 176.02219199Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 86.7Ų
3-formyl-2-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB450759-250 mg |
3-Cyano-2-nitrobenzaldehyde, 95%; . |
114344-00-2 | 95% | 250MG |
€580.00 | 2023-07-18 | |
| abcr | AB450759-1 g |
3-Cyano-2-nitrobenzaldehyde, 95%; . |
114344-00-2 | 95% | 1g |
€1,420.40 | 2023-07-18 | |
| eNovation Chemicals LLC | Y1263036-250mg |
Benzonitrile, 3-formyl-2-nitro- |
114344-00-2 | 95% | 250mg |
$605 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1263036-1g |
Benzonitrile, 3-formyl-2-nitro- |
114344-00-2 | 95% | 1g |
$1465 | 2024-07-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1324-1G |
3-formyl-2-nitrobenzonitrile |
114344-00-2 | 95% | 1g |
¥ 3,168.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1324-5G |
3-formyl-2-nitrobenzonitrile |
114344-00-2 | 95% | 5g |
¥ 9,504.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1324-10G |
3-formyl-2-nitrobenzonitrile |
114344-00-2 | 95% | 10g |
¥ 15,780.00 | 2023-03-30 | |
| abcr | AB450759-100 mg |
3-Cyano-2-nitrobenzaldehyde, 95%; . |
114344-00-2 | 95% | 100MG |
€318.00 | 2023-07-18 | |
| eNovation Chemicals LLC | Y1263036-100mg |
Benzonitrile, 3-formyl-2-nitro- |
114344-00-2 | 95% | 100mg |
$350 | 2024-07-28 | |
| abcr | AB450759-100mg |
3-Cyano-2-nitrobenzaldehyde, 95%; . |
114344-00-2 | 95% | 100mg |
€535.40 | 2025-04-22 |
3-formyl-2-nitrobenzonitrile Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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